Cas no 70769-71-0 (Butane, 2-(methylsulfinyl)-)

• Product name: Butane, 2-(methylsulfinyl)-
• CAS No: 70769-71-0
• MF: C₅H₁₂OS
• MW: 120.213180541992
• CID: 1745981
• PubChem ID: 12488482

Butane, 2-(methylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• Butane, 2-(methylsulfinyl)-
• 2-methylsulfinylbutane
• 70769-71-0
• 2-(Methanesulfinyl)butane
• DTXSID60500132
• SCHEMBL1678722

• Inchi： InChI=1S/C5H12OS/c1-4-5(2)7(3)6/h5H,4H2,1-3H3
• InChI Key： CYSQLOSJWSVLPB-UHFFFAOYSA-N
• SMILES： CCC(C)S(=O)C

Computed Properties

• Exact Mass: 120.06096
• Monoisotopic Mass: 120.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 70.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 17.07